Cas no 862118-17-0 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)
2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
- 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2,5-dimethylphenyl)acetamide
- Acetamide, 2-[[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-N-(2,5-dimethylphenyl)-
- 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
- 862118-17-0
- F1874-0635
- 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,5-dimethylphenyl)acetamide
- AKOS022127646
-
- Inchi: 1S/C21H18ClN5OS/c1-13-3-4-14(2)18(9-13)26-19(28)11-29-21-17-10-25-27(20(17)23-12-24-21)16-7-5-15(22)6-8-16/h3-10,12H,11H2,1-2H3,(H,26,28)
- InChI Key: GPUZJFOQUNENBZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=CC=C1C)(=O)CSC1N=CN=C2N(C3=CC=C(Cl)C=C3)N=CC2=1
Computed Properties
- Exact Mass: 423.0920591g/mol
- Monoisotopic Mass: 423.0920591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 581.8±50.0 °C(Predicted)
- pka: 12.78±0.70(Predicted)
2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1874-0635-2μmol |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-5μmol |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-10μmol |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-20μmol |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-1mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-2mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-3mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-4mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-5mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1874-0635-10mg |
2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide |
862118-17-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
Introduction to Compound CAS No: 862118-17-0 - 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
The compound CAS No: 862118-17-0, also known as 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has been the subject of extensive research due to its unique structural features and promising biological activities.
The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system, which is a heterocyclic aromatic structure known for its stability and versatility in medicinal applications. The presence of a 4-chlorophenyl group attached to the pyrazolo[3,4-d]pyrimidine ring introduces additional electronic and steric effects, enhancing the compound's pharmacokinetic properties. Furthermore, the sulfanyl (thioether) linkage connecting the pyrazolo[3,4-d]pyrimidine moiety to an acetamide group plays a crucial role in modulating the compound's bioavailability and target specificity.
Recent studies have highlighted the potential of this compound as a potential therapeutic agent in treating various diseases, including cancer and inflammatory disorders. Its ability to inhibit key enzymes and signaling pathways involved in these conditions has made it a focal point for preclinical research. For instance, investigations into its anti-inflammatory properties have revealed significant reductions in cytokine production and inflammation markers in experimental models.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. The use of microwave-assisted synthesis has been particularly effective in optimizing the reaction yield and purity of the final product. Researchers have also explored various substitution patterns on the phenyl rings to identify derivatives with enhanced potency and selectivity.
In terms of pharmacokinetics, this compound exhibits favorable absorption profiles and moderate clearance rates, making it suitable for oral administration. Preclinical toxicity studies have demonstrated that it has a low toxicity profile at therapeutic doses, which further supports its potential as a drug candidate.
One of the most exciting developments related to this compound is its application in targeted therapy for cancer. Recent findings suggest that it can selectively inhibit oncogenic kinases without significantly affecting normal cellular processes. This selectivity is attributed to the unique conformational flexibility of the molecule, which allows it to bind specifically to its target receptors.
Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding mechanisms of this compound with its target proteins. These studies have revealed that the sulfur atom in the sulfanyl group plays a critical role in stabilizing the protein-ligand interaction through hydrogen bonding and van der Waals forces.
In conclusion, CAS No: 862118-17-0 represents a promising lead compound with significant potential in drug development. Its unique structural features, combined with its favorable pharmacokinetic properties and selective biological activity, make it an attractive candidate for further exploration in clinical trials.
862118-17-0 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)